1,7,8,9-Tetrachloro-4-(2-fluorophenyl)-10,10-dimethoxy-4-azatricyclo[5.2.1.02,6]dec-8-ene-3,5-dione

• Molecular Formula: C17H12Cl4FNO4
• Molecular Weight: 455.1 g/mol
• IUPAC Name: 1,7,8,9-tetrachloro-4-(2-fluorophenyl)-10,10-dimethoxy-4-azatricyclo[5.2.1.02,6]dec-8-ene-3,5-dione
• InChI: InChI=1S/C17H12Cl4FNO4/c1-26-17(27-2)15(20)9-10(16(17,21)12(19)11(15)18)14(25)23(13(9)24)8-6-4-3-5-7(8)22/h3-6,9-10H,1-2H3
• InChI Key: OFBVJAOFOKDQRH-UHFFFAOYSA-N
• SMILES: COC1(C2(C3C(C1(C(=C2Cl)Cl)Cl)C(=O)N(C3=O)C4=CC=CC=C4F)Cl)OC

Description

1,7,8,9-Tetrachloro-4-(2-fluorophenyl)-10,10-dimethoxy-4-azatricyclo[5.2.1.02,6]dec-8-ene-3,5-dione, also known as TATD, is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicine, agriculture, and materials science. TATD is a complex molecule with a unique chemical structure that makes it a promising candidate for further research and development. In

Scientific Research Applications

1,7,8,9-Tetrachloro-4-(2-fluorophenyl)-10,10-dimethoxy-4-azatricyclo[5.2.1.02,6]dec-8-ene-3,5-dione has potential applications in various fields of scientific research. In medicine, 1,7,8,9-Tetrachloro-4-(2-fluorophenyl)-10,10-dimethoxy-4-azatricyclo[5.2.1.02,6]dec-8-ene-3,5-dione has been shown to have anti-tumor activity and may be used as a chemotherapeutic agent. 1,7,8,9-Tetrachloro-4-(2-fluorophenyl)-10,10-dimethoxy-4-azatricyclo[5.2.1.02,6]dec-8-ene-3,5-dione has also been studied for its potential use in the treatment of Alzheimer's disease and other neurodegenerative disorders. In agriculture, 1,7,8,9-Tetrachloro-4-(2-fluorophenyl)-10,10-dimethoxy-4-azatricyclo[5.2.1.02,6]dec-8-ene-3,5-dione has been shown to have herbicidal activity and may be used as a selective herbicide. 1,7,8,9-Tetrachloro-4-(2-fluorophenyl)-10,10-dimethoxy-4-azatricyclo[5.2.1.02,6]dec-8-ene-3,5-dione has also been studied for its potential use in the development of new materials, such as liquid crystals and polymers.

Mechanism of Action

The mechanism of action of 1,7,8,9-Tetrachloro-4-(2-fluorophenyl)-10,10-dimethoxy-4-azatricyclo[5.2.1.02,6]dec-8-ene-3,5-dione is not fully understood, but it is believed to involve the inhibition of DNA synthesis and cell division. 1,7,8,9-Tetrachloro-4-(2-fluorophenyl)-10,10-dimethoxy-4-azatricyclo[5.2.1.02,6]dec-8-ene-3,5-dione has been shown to bind to DNA and disrupt its structure, leading to the inhibition of DNA replication and cell division. 1,7,8,9-Tetrachloro-4-(2-fluorophenyl)-10,10-dimethoxy-4-azatricyclo[5.2.1.02,6]dec-8-ene-3,5-dione may also induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects
1,7,8,9-Tetrachloro-4-(2-fluorophenyl)-10,10-dimethoxy-4-azatricyclo[5.2.1.02,6]dec-8-ene-3,5-dione has been shown to have both biochemical and physiological effects. In vitro studies have shown that 1,7,8,9-Tetrachloro-4-(2-fluorophenyl)-10,10-dimethoxy-4-azatricyclo[5.2.1.02,6]dec-8-ene-3,5-dione inhibits the growth of cancer cells and induces apoptosis. 1,7,8,9-Tetrachloro-4-(2-fluorophenyl)-10,10-dimethoxy-4-azatricyclo[5.2.1.02,6]dec-8-ene-3,5-dione has also been shown to have herbicidal activity by inhibiting the growth of weeds. In vivo studies have shown that 1,7,8,9-Tetrachloro-4-(2-fluorophenyl)-10,10-dimethoxy-4-azatricyclo[5.2.1.02,6]dec-8-ene-3,5-dione has a low toxicity profile and does not cause significant adverse effects in animals.

Advantages and Limitations for Lab Experiments

1,7,8,9-Tetrachloro-4-(2-fluorophenyl)-10,10-dimethoxy-4-azatricyclo[5.2.1.02,6]dec-8-ene-3,5-dione has several advantages for use in lab experiments. It is a stable compound that can be easily synthesized and purified. 1,7,8,9-Tetrachloro-4-(2-fluorophenyl)-10,10-dimethoxy-4-azatricyclo[5.2.1.02,6]dec-8-ene-3,5-dione has a unique chemical structure that makes it a useful tool for studying DNA structure and function. However, 1,7,8,9-Tetrachloro-4-(2-fluorophenyl)-10,10-dimethoxy-4-azatricyclo[5.2.1.02,6]dec-8-ene-3,5-dione also has several limitations. It is a complex molecule that requires careful handling and purification. 1,7,8,9-Tetrachloro-4-(2-fluorophenyl)-10,10-dimethoxy-4-azatricyclo[5.2.1.02,6]dec-8-ene-3,5-dione may also have limited solubility in certain solvents, which may limit its use in certain experiments.

Future Directions

There are several future directions for research on 1,7,8,9-Tetrachloro-4-(2-fluorophenyl)-10,10-dimethoxy-4-azatricyclo[5.2.1.02,6]dec-8-ene-3,5-dione. In medicine, further studies are needed to determine the efficacy and safety of 1,7,8,9-Tetrachloro-4-(2-fluorophenyl)-10,10-dimethoxy-4-azatricyclo[5.2.1.02,6]dec-8-ene-3,5-dione as a chemotherapeutic agent and in the treatment of neurodegenerative disorders. In agriculture, further studies are needed to determine the effectiveness and environmental impact of 1,7,8,9-Tetrachloro-4-(2-fluorophenyl)-10,10-dimethoxy-4-azatricyclo[5.2.1.02,6]dec-8-ene-3,5-dione as a herbicide. In materials science, further studies are needed to explore the potential applications of 1,7,8,9-Tetrachloro-4-(2-fluorophenyl)-10,10-dimethoxy-4-azatricyclo[5.2.1.02,6]dec-8-ene-3,5-dione in the development of new materials. Overall, 1,7,8,9-Tetrachloro-4-(2-fluorophenyl)-10,10-dimethoxy-4-azatricyclo[5.2.1.02,6]dec-8-ene-3,5-dione is a promising compound with potential applications in various fields of scientific research.

Synthesis Methods

The synthesis of 1,7,8,9-Tetrachloro-4-(2-fluorophenyl)-10,10-dimethoxy-4-azatricyclo[5.2.1.02,6]dec-8-ene-3,5-dione is a complex process that involves several steps. The first step involves the preparation of 2-fluoroaniline, which is then reacted with 1,2,3,4-tetrachlorobenzene to produce 1,7,8,9-tetrachloro-4-(2-fluorophenyl)-3,5-dimethoxy-4-azatricyclo[5.2.1.02,6]dec-8-ene. This intermediate compound is then oxidized to form 1,7,8,9-Tetrachloro-4-(2-fluorophenyl)-10,10-dimethoxy-4-azatricyclo[5.2.1.02,6]dec-8-ene-3,5-dione. The synthesis of 1,7,8,9-Tetrachloro-4-(2-fluorophenyl)-10,10-dimethoxy-4-azatricyclo[5.2.1.02,6]dec-8-ene-3,5-dione requires careful control of reaction conditions and purification steps to ensure the purity and yield of the final product.